5-((1-Phenylethyl)amino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(1-phenylethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H21N3O3/c1-16-8-10-19(11-9-16)28-15-20-12-13-22(29-20)24-27-21(14-25)23(30-24)26-17(2)18-6-4-3-5-7-18/h3-13,17,26H,15H2,1-2H3
• InChI Key: BGYDDBRXMSLJRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)NC(C)C4=CC=CC=C4)C#N
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

5-((1-Phenylethyl)amino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C24H21N3O3 and its molecular weight is 399.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound 5-((1-Phenylethyl)amino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile, due to its complex structure, plays a significant role in synthetic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, research has explored various pathways for synthesizing and reacting similar oxazole derivatives. A study detailed the synthesis of 5-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-7-phenyl-7H-thiazolo[3,2-a]pyrimidine-6-carbonitrile, demonstrating methods to create fused heterocyclic systems with excellent biocidal properties (Youssef & Omar, 2007). This indicates the potential of similar compounds in contributing to the development of new antimicrobial agents.

Furthermore, another study highlighted the rapid preparation of pyrimido[5,4-d]- and pyrido[3,2-d]oxazoles from a 5-amino-2-phenyloxazole-4-carbonitrile building block, showcasing the adaptability of such compounds in synthesizing a broad range of molecules with potential therapeutic applications (Lemaire et al., 2015).

Antimicrobial Activities

Oxazole derivatives have been evaluated for their antimicrobial activities. A notable example includes the facile synthesis and characterization of novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives, which displayed significant antimicrobial properties (Al‐Azmi & Mahmoud, 2020). This underscores the potential of oxazole-4-carbonitrile derivatives in the design of new antimicrobial agents.

Structural Diversity and Medicinal Chemistry

Oxazole derivatives, including compounds similar to the subject compound, offer a platform for creating structurally diverse molecules with potential medicinal applications. For example, microwave-mediated synthesis has enabled the modification of a 2-substituted-5-aminooxazole-4-carbonitrile library, leading to compounds with micromolar affinities against cannabinoid receptors (Spencer et al., 2012). This demonstrates the utility of oxazole derivatives in generating novel compounds for receptor targeting and drug development.